EGFR/ErbB-2/ErbB-4 Inhibitor
EGFR/ErbB-2/ErbB-4 Inhibitor
Potent inhibitor of the ErbB receptor family (IC50 values are 0.3, 0.5 and 1.1 nM for ErbB1 (EGFR), ErbB4 and ErbB2 respectively). Inhibits EGF-induced erbB1 autophosphorylation in NIH3T3 cells and heregulin-stimulated ErbB autophosphorylation in MDA-MB-453 human breast carcinoma cells (IC50 values are 2.5 and 24 nM respectively).
Brand Name:
Vulcanchem
CAS No.:
881001-19-0
VCID:
VC0004542
InChI:
InChI=1S/C17H11ClFN5O/c1-2-3-16(25)24-15-7-11-14(8-20-15)21-9-22-17(11)23-10-4-5-13(19)12(18)6-10/h4-9H,1H3,(H,20,24,25)(H,21,22,23)
SMILES:
CC#CC(=O)NC1=NC=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl
Molecular Formula:
C17H11ClFN5O
Molecular Weight:
355.8 g/mol
EGFR/ErbB-2/ErbB-4 Inhibitor
CAS No.: 881001-19-0
Inhibitors
VCID: VC0004542
Molecular Formula: C17H11ClFN5O
Molecular Weight: 355.8 g/mol
| CAS No. | 881001-19-0 |
|---|---|
| Product Name | EGFR/ErbB-2/ErbB-4 Inhibitor |
| Molecular Formula | C17H11ClFN5O |
| Molecular Weight | 355.8 g/mol |
| IUPAC Name | N-[4-(3-chloro-4-fluoroanilino)pyrido[3,4-d]pyrimidin-6-yl]but-2-ynamide |
| Standard InChI | InChI=1S/C17H11ClFN5O/c1-2-3-16(25)24-15-7-11-14(8-20-15)21-9-22-17(11)23-10-4-5-13(19)12(18)6-10/h4-9H,1H3,(H,20,24,25)(H,21,22,23) |
| Standard InChIKey | DLPSDPPZXRJQOY-UHFFFAOYSA-N |
| SMILES | CC#CC(=O)NC1=NC=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl |
| Canonical SMILES | CC#CC(=O)NC1=NC=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl |
| Description | Potent inhibitor of the ErbB receptor family (IC50 values are 0.3, 0.5 and 1.1 nM for ErbB1 (EGFR), ErbB4 and ErbB2 respectively). Inhibits EGF-induced erbB1 autophosphorylation in NIH3T3 cells and heregulin-stimulated ErbB autophosphorylation in MDA-MB-453 human breast carcinoma cells (IC50 values are 2.5 and 24 nM respectively). |
| Synonyms | N-(4-[(-3-Chloro-4-fluorophenyl)amino]pyrido[3,4-d]pyrimidin-6-yl-2-butynamide |
| PubChem Compound | 11566580 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume